Cas no 1857508-66-7 (N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine)

• Product Name: N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine
• CAS No: 1857508-66-7
• MF: C₁₁H₁₄ClNS
• MW: 227.75356054306
• CID: 5103885
• PubChem ID: 130862155
• Update Time: 2026-03-03

N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thietanamine, N-[(4-chloro-3-methylphenyl)methyl]-
• N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine

• Inchi： 1S/C11H14ClNS/c1-8-4-9(2-3-11(8)12)5-13-10-6-14-7-10/h2-4,10,13H,5-7H2,1H3
• InChI Key： DHRMHGMVKWLVNA-UHFFFAOYSA-N
• SMILES： S1CC(NCC2=CC=C(Cl)C(C)=C2)C1

Additional information on N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine

Comprehensive Overview of N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine (CAS No. 1857508-66-7)

N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine (CAS No. 1857508-66-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of thietane derivatives, which are known for their versatile chemical reactivity and biological relevance. Researchers and industries are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, making it a subject of growing interest in scientific literature and patent filings.

The molecular structure of N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine features a thietane ring—a four-membered heterocycle containing sulfur—linked to an aromatic 4-chloro-3-methylphenyl group via a methylene bridge. This combination of aromatic and heterocyclic moieties imparts distinct electronic and steric properties, which are critical for its interactions in chemical and biological systems. The presence of the chloro and methyl substituents on the phenyl ring further enhances its potential for selective binding and functionalization, making it a valuable intermediate in synthetic chemistry.

In the context of current research trends, N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine aligns with the growing demand for sulfur-containing heterocycles, which are widely studied for their roles in drug discovery and catalysis. Sulfur atoms in such frameworks often contribute to improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, which are key considerations in modern pharmaceutical development. Additionally, the compound's structural motifs are reminiscent of those found in bioactive molecules targeting neurological and inflammatory pathways, sparking curiosity about its potential therapeutic applications.

From a synthetic perspective, the preparation of N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine typically involves multi-step organic reactions, including nucleophilic substitutions and ring-forming processes. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield, purity, and scalability—factors that are critical for industrial adoption. Recent advancements in green chemistry have also prompted investigations into more sustainable methods for producing such compounds, addressing environmental concerns and regulatory requirements.

The compound's relevance extends beyond pharmaceuticals. In material science, thietane derivatives like N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine are explored for their potential in polymer chemistry, where they may serve as cross-linking agents or monomers for specialty polymers. Their ability to introduce sulfur into polymer backbones can impart desirable properties such as thermal stability, flexibility, or resistance to degradation, catering to applications in coatings, adhesives, and advanced composites.

Given the increasing scrutiny of chemical safety and sustainability, researchers are also evaluating the environmental and toxicological profiles of N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine. Studies focusing on its biodegradability, ecotoxicity, and occupational exposure limits are essential for ensuring its responsible use across industries. Such data are vital for regulatory compliance and risk assessment, particularly in regions with stringent chemical management policies.

In summary, N-[(4-chloro-3-methylphenyl)methyl]thietan-3-amine (CAS No. 1857508-66-7) represents a compelling example of how structurally nuanced compounds can bridge multiple disciplines, from medicine to materials engineering. Its continued exploration underscores the importance of heterocyclic chemistry in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in innovations that align with global priorities such as sustainability, health, and technological advancement.